molecular formula C12H12S B8467958 3-Phenethylthiophene

3-Phenethylthiophene

Cat. No. B8467958
M. Wt: 188.29 g/mol
InChI Key: VKKXVLUJEXIZPJ-UHFFFAOYSA-N
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Description

3-Phenethylthiophene is a useful research compound. Its molecular formula is C12H12S and its molecular weight is 188.29 g/mol. The purity is usually 95%.
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properties

Product Name

3-Phenethylthiophene

Molecular Formula

C12H12S

Molecular Weight

188.29 g/mol

IUPAC Name

3-(2-phenylethyl)thiophene

InChI

InChI=1S/C12H12S/c1-2-4-11(5-3-1)6-7-12-8-9-13-10-12/h1-5,8-10H,6-7H2

InChI Key

VKKXVLUJEXIZPJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CCC2=CSC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

1-(3-thienyl)phenylethyl acetate dissolved in THF (20 ml) was added carefully to dry liquid ammonia (300 ml). Lithium metal was added in small portions until the blue color persisted. The resulting reaction mixture was stirred for 30 min and the reaction was quenched by addition of solid ammonium chloride. The residue, after the complete evaporation of liquid ammonia, was dissolved in water (100 ml) and was extracted with methylene chloride (4×50 ml). The combined organic layers was dried over MgSO4 and filtered. Removal of the solvent gave a crude product, which was purified by column chromatography using hexane followed by mixture of ethyl acetate in hexane as eluent to give 3-phenethylthiophene (3.2 g, 34% yield) and 1-(3-thienyl)phenethyl acetate (starting material, 7g).
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Synthesis routes and methods II

Procedure details

1-(3-thienyl)phenylethyl acetate dissolved in THF (20 ml) was added carefully to dry liquid ammonia (300 ml). Lithium metal was added in small portions until the blue color persisted. The resulting reaction mixture was stirred for 30 min and the reaction was quenched by addition of solid ammonium chloride. The residue, after the complete evaporation of liquid ammonia, was dissolved in water (100 ml) and was extracted with methylene chloride (4×50 ml). The combined organic layers was dried over MgSO4 and filtered. Removal of the solvent gave a crude product, which was purified by column chromatography using hexane followed by mixture of ethyl acetate in hexane as eluent to give 3-phenethylthiophene (3.2 g, 34% yield) and 1-(3-thienyl)phenethyl acetate (starting material, 7 g).
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